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Compound of Interest

Compound Name: Dihydrazine sulfate

Cat. No.: B079959 Get Quote

An in-depth review of publicly available scientific literature and crystallographic databases has

revealed a notable absence of a determined crystal structure for dihydrazine sulfate
((N₂H₅)₂SO₄). Despite the compound's known existence and synthesis methods, detailed

crystallographic data, including unit cell parameters, space group, and atomic coordinates, are

not available in prominent resources such as the Cambridge Structural Database (CSD) and

the Crystallography Open Database (COD).

This lack of a definitive crystal structure prevents the compilation of a comprehensive technical

guide on its determination as originally intended. Such a guide would necessitate quantitative

data on bond lengths, bond angles, and detailed experimental protocols from single-crystal X-

ray or neutron diffraction studies, none of which were found during the extensive search.

Synthesis and General Properties
Dihydrazine sulfate can be synthesized through the reaction of hydrazine with sulfuric acid.

Several methods have been described, including the direct reaction of hydrazine hydrate with

sulfuric acid and the addition of hydrazine to a suspension of hydrazine sulfate.[1] The resulting

compound is known to be a white crystalline solid.[2]

Challenges in Structural Elucidation
The absence of a published crystal structure for dihydrazine sulfate may be attributed to

several factors. The compound might present challenges in growing single crystals of sufficient

quality for diffraction studies. Additionally, it is possible that the crystal structure has been
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determined but the data has not been deposited in public databases or published in the open

scientific literature.

Insights from Related Compounds
While the crystal structure of dihydrazine sulfate is not available, studies on related

hydrazinium compounds provide a framework for understanding the potential structural motifs

and experimental approaches. For instance, the crystal structures of chromous hydrazine

sulfate ([Cr(N₂H₅)₂(SO₄)₂]) and various hydrazinium salts of organic acids have been

determined, revealing complex hydrogen bonding networks between the hydrazinium cations

and the respective anions.[3] These studies typically employ single-crystal X-ray diffraction at

low temperatures to precisely locate the positions of all atoms, including hydrogen atoms

involved in bonding.

Hypothetical Experimental Workflow
Should a suitable single crystal of dihydrazine sulfate be obtained, the determination of its

crystal structure would likely follow a standard experimental workflow.

Caption: A generalized workflow for the determination of a crystal structure.

Future Outlook
The determination of the crystal structure of dihydrazine sulfate would be a valuable

contribution to the field of inorganic chemistry, providing fundamental insights into its solid-state

arrangement and hydrogen bonding interactions. Further research focusing on the synthesis of

high-quality single crystals and their subsequent analysis by X-ray or neutron diffraction is

necessary to fill this knowledge gap. Until such a study is published, a detailed technical guide

on its crystal structure remains unfeasible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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